Cas no 898453-42-4 (2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide)

• Product Name: 2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide
• CAS No: 898453-42-4
• MF: C₂₄H₁₈F₃N₃O₂
• MW: 437.41383600235
• CID: 5483260
• Update Time: 2025-05-26

2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methylbenzoyl)-N-[2-(trifluoromethyl)phenyl]indolizine-1-carboxamide
• 2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide

• Inchi： 1S/C24H18F3N3O2/c1-14-9-11-15(12-10-14)22(31)21-20(28)19(18-8-4-5-13-30(18)21)23(32)29-17-7-3-2-6-16(17)24(25,26)27/h2-13H,28H2,1H3,(H,29,32)
• InChI Key： JKJXHTUECMMTRA-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2C(F)(F)F)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(C)C=C2)=C1N

Additional information on 2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide

Introduction to 2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide (CAS No. 898453-42-4)

2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 898453-42-4, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The presence of multiple functional groups, including an amino group, a benzoyl moiety, and a trifluoromethyl substituent, contributes to its complex reactivity and biological profile.

The molecular structure of 2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide is characterized by an indolizine core, which is a fused bicyclic system consisting of a benzene ring and a pyrrolidine ring. This core structure is known to be present in several bioactive natural products and pharmaceutical agents, suggesting that this compound may exhibit promising biological functions. The indolizine scaffold is particularly interesting because it can serve as a privileged structure in drug design, offering a balance between rigidity and flexibility that is often conducive to binding with biological targets.

The amino group at the 2-position of the indolizine ring introduces basicity to the molecule, which can be exploited for interactions with acidic or polar sites on biological targets. Additionally, the 4-methylbenzoyl substituent at the 3-position adds bulk and lipophilicity to the molecule, potentially influencing its solubility and metabolic stability. The trifluoromethyl group at the 2-position of the phenyl ring is another key feature that enhances the compound's pharmacological potential. Trifluoromethyl groups are frequently incorporated into drug candidates due to their ability to improve metabolic stability, binding affinity, and overall bioavailability.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such compounds with high precision. Studies suggest that 2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide may interact with enzymes or receptors involved in critical biological pathways. For instance, its structural features could make it a viable candidate for inhibiting enzymes associated with inflammation or cancer progression. The trifluoromethyl group, in particular, has been shown to enhance binding interactions by increasing hydrophobic interactions and reducing rotatable bonds.

In vitro studies have begun to explore the potential pharmacological effects of 2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide. Preliminary results indicate that this compound may exhibit modest activity against certain cancer cell lines, possibly through mechanisms involving modulation of signaling pathways such as MAPK or PI3K/Akt. These pathways are frequently dysregulated in various types of cancer and are therefore attractive targets for therapeutic intervention. Further research is needed to fully elucidate the mechanisms of action and optimize the compound's potency and selectivity.

The synthesis of 2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide presents both challenges and opportunities for synthetic chemists. The construction of the indolizine core requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Strategies such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions have been explored to build the necessary carbon-carbon bonds within the heterocyclic system. Additionally, protecting group strategies must be employed to prevent unwanted side reactions involving the sensitive functional groups present in the molecule.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy for improving their pharmacokinetic properties. The trifluoromethyl group in particular has been shown to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. In 2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide, this group is positioned strategically on the phenyl ring, allowing it to interact favorably with hydrophobic pockets on biological targets. This feature underscores the compound's potential as a lead molecule for further development.

As research continues in medicinal chemistry, compounds like 2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide will play an increasingly important role in drug discovery efforts. The combination of structural complexity and functional diversity makes this molecule a valuable tool for exploring new therapeutic modalities. Future studies should focus on optimizing synthetic routes, evaluating pharmacokinetic properties, and conducting more extensive biological assays to determine its full potential as a pharmaceutical agent.

The development of novel pharmaceuticals is an iterative process that relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging advances in synthetic chemistry, computational biology, and high-throughput screening technologies, researchers can accelerate the discovery of compounds with therapeutic promise. 2-amino-3-(4-methylbenzoyl)-N-2-(trifluoromethyl)phenylindolizine-1-carboxamide represents an example of how structural innovation can lead to new opportunities in drug discovery.